Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate

• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol
• IUPAC Name: methyl 4-(4-ethylphenyl)-5-methyl-2-(pyrazine-2-carbonylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C20H19N3O3S/c1-4-13-5-7-14(8-6-13)16-12(2)27-19(17(16)20(25)26-3)23-18(24)15-11-21-9-10-22-15/h5-11H,4H2,1-3H3,(H,23,24)
• InChI Key: WBQAFMGQKMITRE-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=C(SC(=C2C(=O)OC)NC(=O)C3=NC=CN=C3)C

Description

Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate is a chemical compound that has shown great potential in scientific research applications.

Mechanism of Action

The mechanism of action of Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate is not fully understood. However, it is believed to work by inhibiting the activity of an enzyme called histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression, and inhibition of this enzyme can lead to changes in gene expression that can result in the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate can induce changes in the expression of genes involved in cell cycle regulation, apoptosis, and angiogenesis. Additionally, it has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate in lab experiments is its specificity for HDAC inhibition. This can help researchers to better understand the role of HDAC in cancer development and progression. However, one limitation is that this compound has not been extensively studied in humans, so its safety and efficacy in a clinical setting are not yet known.

Future Directions

There are several future directions for research involving Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate. One direction is to further investigate its potential as an anti-cancer agent, including its efficacy in combination with other cancer treatments. Another direction is to explore its potential in other disease areas, such as neurodegenerative diseases. Finally, more research is needed to better understand the mechanism of action of this compound and its effects on gene expression.

Synthesis Methods

The synthesis of Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate involves a multi-step process. The first step is the reaction of 4-ethylacetophenone with thioacetic acid, which results in the formation of 4-(4-ethylphenyl)-5-methyl-1,3-thiazol-2(3H)-one. This intermediate is then reacted with pyrazinecarboxylic acid to form the pyrazine derivative. Finally, the pyrazine derivative is reacted with methyl chloroformate to form the final product.

Scientific Research Applications

Methyl 4-(4-ethylphenyl)-5-methyl-2-[(2-pyrazinylcarbonyl)amino]-3-thiophenecarboxylate has been studied for its potential as an anti-cancer agent. Research has shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.